Cas no 921932-49-2 (1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl-)

• Product Name: 1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl-
• CAS No: 921932-49-2
• MF: C₁₇H₁₅F₃O
• MW: 292.295615434647
• CID: 742915
• PubChem ID: 71421952
• Update Time: 2025-04-19

1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl-
• 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenylbutan-1-one
• DTXSID90840997
• 921932-49-2

• Inchi： 1S/C17H15F3O/c1-12-7-9-13(10-8-12)15(17(18,19)20)11-16(21)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
• InChI Key： NDZCGIOJQVHVGT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=CC=1)CC(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 292.10749958g/mol
• Monoisotopic Mass: 292.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų